[(Z)-[1-[(3,4-dichlorophenyl)methyl]-2-oxoindol-3-ylidene]amino] benzoate

• IUPAC Name: [(Z)-[1-[(3,4-dichlorophenyl)methyl]-2-oxoindol-3-ylidene]amino] benzoate
• InChI: InChI=1S/C22H14Cl2N2O3/c23-17-11-10-14(12-18(17)24)13-26-19-9-5-4-8-16(19)20(21(26)27)25-29-22(28)15-6-2-1-3-7-15/h1-12H,13H2/b25-20-
• InChI Key: WZCQWJGPPYAHDH-QQTULTPQSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)ON=C2C3=CC=CC=C3N(C2=O)CC4=CC(=C(C=C4)Cl)Cl
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)O/N=C\2/C3=CC=CC=C3N(C2=O)CC4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C22H14Cl2N2O3
• Molecular Weight: 425.3 g/mol

Description

[(Z)-[1-[(3,4-dichlorophenyl)methyl]-2-oxoindol-3-ylidene]amino] benzoate, commonly referred to as Z-DCPB, is a novel synthetic compound with a wide range of applications in scientific research. It is a derivative of indole, a type of aromatic hydrocarbon that is found in many natural products, and has been used as a starting material for a variety of chemical reactions. Z-DCPB has been used in many scientific research studies due to its high solubility in both aqueous and non-aqueous solvents, its low toxicity, and its ability to interact with other molecules.

Scientific Research Applications

• Anti-Proliferative Agents : A study synthesized a series of compounds similar to the one , exhibiting potent anti-cancer activity. These compounds, including benzoates, were tested on A549 and L132 cell lines, showing significant anti-proliferative effects. The research highlighted the potential of these compounds in cancer treatment (Soni, Sanghvi, Devkar, & Thakore, 2015).

• Synthesis and Biological Characteristics : Another research focused on the synthesis and evaluation of derivatives of 2-oxoindoline, including compounds structurally related to the compound . These derivatives showed promising biological activities, suggesting their potential in developing new pharmaceuticals (Altukhov, 2014).

• Antimicrobial Activity : A study synthesized new derivatives of 1,2,4-triazoles and tested their antimicrobial properties. These compounds, structurally related to the queried compound, showed significant activity against various microbes, indicating their potential use in antimicrobial therapies (Jalihal, Sharabasappa, & Kilarimath, 2009).

• Synthesis of Heterocyclic Systems : Research involving the synthesis of various heterocyclic systems employed compounds structurally related to the queried compound. These studies contribute to the understanding of chemical reactions and the development of new synthetic methods in organic chemistry (Toplak, Svete, Grdadolnik, & Stanovnik, 1999).

• Corrosion Inhibition : A theoretical and experimental study on the synthesis of certain benzoates related to the queried compound demonstrated their effectiveness as corrosion inhibitors in acidic media. This suggests potential applications in industrial maintenance and materials science (Arrousse, Nahlé, Mabrouk, Salim, El Hajjaji, Rais, & Taleb, 2021).

• Anticancer Agents : Recent research aimed at designing and synthesizing new isatin derivatives, related to the queried compound, showed excellent anti-proliferative activities against various human cancer cell lines. This highlights the compound's potential as a base structure for developing novel anticancer agents (Abu‐Hashem & Al-Hussain, 2022).